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Compound of Interest

Compound Name: CAY10397

Cat. No.: B606497

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of
CAY10397, a selective inhibitor of 15-hydroxyprostaglandin dehydrogenase (15-PGDH).[1][2]
[3] Adherence to this protocol will help ensure the accurate and reproducible preparation of
CAY10397 for in vitro and in vivo studies.

Compound Information

CAY10397 is a potent and selective inhibitor of 15-hydroxyprostaglandin dehydrogenase (15-
PGDH), the key enzyme responsible for the inactivation of prostaglandins.[1] By inhibiting 15-
PGDH, CAY10397 effectively increases the biological half-life and activity of endogenous
prostaglandins.[1] It has an IC50 value of approximately 10 uM.[1]

Quantitative Data Summary

A summary of the key quantitative data for CAY10397 is provided in the table below for easy
reference.
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Property Value Citations
Molecular Formula C17H16N20s5 [1112]
Molecular Weight 328.3 g/mol [1][4]
Purity >98% [11[2]
Appearance Crystalline solid [1]

DMSO: 25 mg/mLDMF: 35
Solubility mg/mLEthanol: 10 mg/mL0.1 [1]
M Na2COs: 0.2 mg/mL

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CAY10397 in dimethyl
sulfoxide (DMSO).

Materials

e CAY10397 (solid form)[1]

Anhydrous/molecular sieve-dried DMSO

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure
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» Acclimatization: Before opening, allow the vial of CAY10397 to equilibrate to room
temperature for at least 15-20 minutes. This prevents the condensation of moisture onto the
compound.

o Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh out the desired amount of CAY10397. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 3.283 mg of CAY10397.

o Calculation:

Volume of solvent (V) =1 mL=0.001L

Concentration (C) = 10 mM = 0.010 mol/L

Molecular Weight (MW) = 328.3 g/mol

Mass (m) = C x V x MW = 0.010 mol/L x 0.001 L x 328.3 g/mol = 0.003283 g = 3.283 mg

o Solubilization: Add the appropriate volume of DMSO to the microcentrifuge tube containing
the weighed CAY10397. For the example above, add 1 mL of DMSO.

o Dissolution: Cap the tube tightly and vortex the solution until the CAY10397 is completely
dissolved. Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary.
Visually inspect the solution to ensure there are no undissolved particulates.

» Aliquoting and Storage:

o For ease of use and to minimize freeze-thaw cycles, it is recommended to aliquot the
stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or amber

vials.

o Store the aliquots at -20°C for long-term storage (months to years).[2] For short-term
storage (days to weeks), the solution can be kept at 0-4°C.[2] The solid compound is
stable for at least four years when stored correctly.[1]

Visualizations
Signaling Pathway of CAY10397 Action
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Caption: Mechanism of action of CAY10397.

Experimental Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Note and Protocol: Preparation of
CAY 10397 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606497#how-to-prepare-a-stock-solution-of-
cay10397]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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